4-fluoro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H19FN2O3S/c1-12-9-13(19)7-8-18(12)25(23,24)20-10-17(22)15-11-21(2)16-6-4-3-5-14(15)16/h3-9,11,17,20,22H,10H2,1-2H3
• InChI Key: LZUAUQAXYOFQHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C2=CN(C3=CC=CC=C32)C)O
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol

Description

The compound “4-fluoro-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-2-methylbenzenesulfonamide” is a complex organic molecule. It contains an indole nucleus, which is a common structure in many bioactive compounds. Indole derivatives have been found in many important synthetic drug molecules and have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The indole nucleus, a benzopyrrole, is a key component of the structure. It also contains a sulfonamide group, a fluoro group, and a methyl group. These groups can significantly influence the properties and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The indole nucleus is known to undergo electrophilic substitution due to the presence of excessive π-electrons. The sulfonamide and fluoro groups may also participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and the functional groups present. For example, the presence of the indole nucleus could contribute to its aromaticity. The sulfonamide and fluoro groups could influence its solubility and reactivity.

Scientific Research Applications

These applications demonstrate the multifaceted nature of indole derivatives, including the compound . . Keep in mind that this is a summary, and detailed studies would provide deeper insights into each application. 🌟

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it could interact with biological receptors or enzymes to exert its effects. Some indole derivatives have been found to bind with high affinity to multiple receptors.

Future Directions

Future research could explore the potential applications of this compound, particularly given the known biological activities of indole derivatives. It could also involve further optimization of the structure to enhance its properties or reduce any potential toxicity.